1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one

• IUPAC Name: 1-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C16H24N2O2/c1-3-6-16(19)18-11-9-17(10-12-18)13-14-7-4-5-8-15(14)20-2/h4-5,7-8H,3,6,9-13H2,1-2H3
• InChI Key: GFGQQXRCEIWSNF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)CC2=CC=CC=C2OC
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one, also known as MBDB, is a psychoactive drug that belongs to the chemical class of phenethylamines. MBDB is a derivative of the more commonly known drug, MDMA, and has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a crucial role in regulating mood, emotion, and cognition. 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one is believed to work by inhibiting the reuptake of these neurotransmitters, leading to an increase in their availability in the brain.
Biochemical and Physiological Effects:
1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces feelings of euphoria, empathy, and sociability, which are similar to those produced by MDMA.

Advantages and Limitations for Lab Experiments

1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one has several advantages for use in scientific research, including its ability to cross the blood-brain barrier and its relatively low toxicity compared to other psychoactive drugs. However, its use is limited by its legal status as a controlled substance, which makes it difficult to obtain and use in research studies.

Future Directions

There are several potential future directions for research on 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one, including further investigation into its therapeutic effects for various neurological and psychiatric disorders. Additionally, research could focus on developing new derivatives of 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one that have improved therapeutic properties and reduced side effects. Finally, research could explore the potential use of 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one as a tool for studying the neurobiology of addiction and other psychiatric disorders.

Synthesis Methods

1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzyl chloride with piperazine, followed by the addition of butanone. The resulting compound is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]butan-1-one has been studied for its potential therapeutic effects on various neurological and psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder. It has also been investigated for its potential use in drug addiction treatment and as an analgesic.